3-(fluoromethyl)-N-methyloxetan-3-amine

Specification

• CAS No.: 2306275-73-8
• Molecular Formula: C5H10FNO
• Molecular Weight: 119.1

Introduction

Synthetic Routes

The synthesis of 3-(fluoromethyl)-N-methyloxetan-3-amine typically involves radical fluoromethylation techniques:

• Reagents: Fluoroiodomethane as the fluoromethyl radical source.

• Catalysts: Visible light and tris(trimethylsilyl)silane.

• Mechanism: Halogen atom transfer mechanism to form the C(sp³)–CH₂F bond.

Industrial Production

For large-scale production:

• Continuous flow reactors are employed for efficiency and scalability.

• Reaction conditions are optimized for high yield and purity.

Medicinal Chemistry

The fluoromethyl group in the compound provides:

• Enhanced metabolic stability, making it a valuable scaffold in drug design.

• Potential for use as a building block in synthesizing bioactive molecules.

Materials Science

The unique combination of the oxetane ring and fluorinated side chain makes this compound suitable for developing advanced materials with specialized properties.

Comparison with Analogous Compounds

Compound	Unique Feature	Applications
3-(Fluoromethyl)-N-methyloxetan-3-amine	Fluoromethyl group; balanced reactivity	Drug design, materials science
3-(Trifluoromethyl)-N-methyloxetan-3-amine	Higher electronegativity; metabolic stability	Specialized pharmaceuticals
3-(Chloromethyl)-N-methyloxetan-3-amine	Higher reactivity; less stable	Intermediate in chemical synthesis

The fluoromethyl analog offers an optimal balance between stability and reactivity compared to its trifluoromethyl or chloromethyl counterparts.

Safety and Handling

This compound is strictly for industrial or research purposes:

• Restrictions: Not for medical or consumer use.

• Handling Precautions: Use appropriate personal protective equipment (PPE) in a well-ventilated environment.